Cas no 2228185-20-2 (3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine)

• Product Name: 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine
• CAS No: 2228185-20-2
• MF: C₁₁H₁₂ClF₂NO
• MW: 247.668889045715
• CID: 5875293
• PubChem ID: 165629727
• Update Time: 2025-10-29

3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1970677
• 2228185-20-2
• 3-{[3-chloro-4-(difluoromethoxy)phenyl]methyl}azetidine
• 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine

• Inchi： 1S/C11H12ClF2NO/c12-9-4-7(3-8-5-15-6-8)1-2-10(9)16-11(13)14/h1-2,4,8,11,15H,3,5-6H2
• InChI Key： DISNQBGEYNNHDT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1CNC1)OC(F)F

Computed Properties

• Exact Mass: 247.0575480g/mol
• Monoisotopic Mass: 247.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine

Introduction to 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine (CAS No. 2228185-20-2)

3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine, with the CAS number 2228185-20-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The unique structural features of this molecule, particularly the presence of a chloro and difluoromethoxy substituent on the phenyl ring, make it a promising candidate for various therapeutic applications.

The chemical structure of 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine can be represented as follows: C₁₁H₁₁ClF₂N. The compound's molecular weight is 245.66 g/mol, and it exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various biochemical assays and in vivo studies.

In recent years, there has been a growing interest in the development of azetidine-based compounds due to their potential therapeutic benefits. Azetidines have been shown to possess a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific structure of 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine has been studied for its potential as a lead compound in the development of new drugs targeting various diseases.

One of the key areas of research involving 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine is its role in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. They are involved in numerous physiological processes and are important targets for drug discovery. Studies have shown that 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine can selectively bind to specific GPCRs, potentially modulating their activity and downstream signaling cascades.

In addition to its potential as a GPCR modulator, 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a key factor in many diseases, including arthritis, asthma, and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

The antiviral activity of 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine has also been explored. Viral infections pose significant global health challenges, and there is an urgent need for new antiviral agents. Research has shown that this compound exhibits potent antiviral activity against several viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism by which it exerts its antiviral effects is not yet fully understood but may involve interference with viral replication or entry into host cells.

In the context of cancer research, 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine has shown promise as an anticancer agent. Cancer is characterized by uncontrolled cell growth and proliferation, and there is a need for new therapeutic strategies to combat this disease. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis (programmed cell death) and blocking cell cycle progression. The specific molecular targets responsible for these effects are currently under investigation.

The safety profile of 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine has been evaluated in preclinical studies using animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further research is needed to fully assess its safety in humans.

In conclusion, 3-{[3-Chloro-4-(difluoromethoxy)phenyl]methyl}azetidine (CAS No. 2228185-20-2) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its potential applications include modulation of GPCRs, anti-inflammatory therapy, antiviral treatment, and cancer treatment. Ongoing research aims to elucidate the mechanisms underlying its biological effects and to optimize its properties for clinical use.